Cas no 13795-73-8 (L-Aspartic acid, bis(1,1-dimethylethyl) ester)
13795-73-8 structure
Product Name:L-Aspartic acid, bis(1,1-dimethylethyl) ester
CAS No:13795-73-8
MF:C12H23NO4
MW:245.315324068069
CID:1248341
PubChem ID:7269469
Update Time:2025-04-20
L-Aspartic acid, bis(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- L-Aspartic acid, bis(1,1-dimethylethyl) ester
- ditert-butyl (2S)-2-aminobutanedioate
- FNCGNFXGKHSMKJ-QMMMGPOBSA-N
- di-t-butyl aspartate
- di-tert-butyl aspartate
- L-aspartic acid di-tert-butyl ester
- L-Aspartic acid, 1,4-bis(1,1-dimethylethyl) ester
- 13795-73-8
- SCHEMBL975517
- DTXSID00428487
- di-tert-butyl L-aspartate
- H-Asp (OtBu)-OtBu hydrochloride
- AKOS030213034
- H-Asp(OtBu)-OtBu
- CS-0497670
- (s)-di-tert-butyl 2-aminosuccinate
-
- Inchi: 1S/C12H23NO4/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6/h8H,7,13H2,1-6H3/t8-/m0/s1
- InChI Key: FNCGNFXGKHSMKJ-QMMMGPOBSA-N
- SMILES: O(C([C@H](CC(=O)OC(C)(C)C)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 245.16279
- Monoisotopic Mass: 245.16270821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 78.6Ų
Experimental Properties
- PSA: 78.62
L-Aspartic acid, bis(1,1-dimethylethyl) ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
13795-73-8 (L-Aspartic acid, bis(1,1-dimethylethyl) ester) Related Products
- 3057-74-7(L-Aspartic acid 4-tert-butyl ester)
- 4125-93-3(L-Aspartic Acid 1-tert-Butyl Ester)
- 25456-76-2(H-D-Glu-OtBu)
- 21860-85-5(Aspartic acid, 1-ethylester)
- 64960-75-4(H-D-Asp(OtBu)-OH)
- 13211-31-9(tert-butyl (2S)-2-amino-3-methylbutanoate)
- 45120-30-7(H-Glu-OtBu)
- 15911-75-8(tert-butyl (2S)-2-aminopentanoate)
- 13552-87-9(L-Aspartic acid,1,4-diethyl ester)
- 510754-90-2(Carbamic acid,N-(9-aminononyl)-, 1,1-dimethylethyl ester)
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